Cas no 808-26-4 (Sancycline)

Kaempferol is a chemical with a molecular formula of c21h22n2o7.
Sancycline structure
Sancycline structure
Sancycline
808-26-4
C21H22N2O7
414.408586025238
MFCD09842560
39934
54688686

Sancycline Properties

Names and Identifiers

    • Sancycline
    • (4S,4aS,5aR,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide
    • Minocycline Impurity B
    • 6-demethyl-6-deoxy-tetracycline
    • 6-Demethyl-6-deoxytetracycline
    • 6-deoxi-6-demethyl-tetracycline
    • Bonomycin
    • GS 2147
    • Norcycline
    • Sancycline (USAN/INN)
    • DTXSID5057836
    • (4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
    • CHEBI:135671
    • SCHEMBL112644
    • BS-22405
    • (4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
    • Sancyclinum [INN-Latin]
    • MFCD00864992
    • 4-Dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-napththacenecarboxamide, hydrochloride
    • AKOS022186417
    • (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
    • CHEMBL2009312
    • NCI60_004256
    • Q27285586
    • NSC 51812 (as hydrochloride)
    • (4S,4AS,5AR,12AS)-4-(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-2-NAPHTHACENECARBOXAMIDE
    • SANCYCLINE [INN]
    • A864642
    • Bonomycin (TN)
    • Tox21_113907
    • s5859
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S,4aS,5aR,12aS)-
    • NSC51812
    • SANCYCLINE [USAN]
    • SANCYCLINE [MI]
    • UNII-ODN00F2SJG
    • 808-26-4
    • NS00011902
    • 808-26-4 (free base)
    • GS-2147
    • SCHEMBL23271182
    • Sanciclina
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, (4S-(4alpha,4aalpha,5aalpha,12aalpha))-
    • 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide
    • D05796
    • Sanciclina [INN-Spanish]
    • (4S,4aS,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
    • XDVCLKFLRAWGIT-ADOAZJKMSA-N
    • HY-17466
    • Sancyclinum
    • EX-A210
    • 4beta-Dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12abeta-tetrahydroxy-1,11-dioxo-2-naphthacencarboxamid
    • Sancycline free base
    • CS-5602
    • Sancycline [USAN:INN]
    • DTXCID6031625
    • AKOS037517260
    • SCHEMBL1649653
    • CAS-808-26-4
    • NCGC00262909-01
    • ODN00F2SJG
    • (4S,4aS,5aR,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide (ACI)
    • 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, [4S-(4α,4aα,5aα,12aα)]- (ZCI)
    • DA-77669
    • +Expand
    • MFCD09842560
    • XDVCLKFLRAWGIT-ADOAZJKMSA-N
    • 1S/C21H22N2O7/c1-23(2)15-10-7-9-6-8-4-3-5-11(24)12(8)16(25)13(9)18(27)21(10,30)19(28)14(17(15)26)20(22)29/h3-5,9-10,15,24,26-27,30H,6-7H2,1-2H3,(H2,22,29)/t9-,10-,15-,21-/m0/s1
    • O[C@]12C(O)=C3C(C4C(O)=CC=CC=4C[C@H]3C[C@H]1[C@@H](C(=C(C2=O)C(=O)N)O)N(C)C)=O

Computed Properties

  • 414.14300
  • 5
  • 9
  • 2
  • 414.142701
  • 30
  • 892
  • 0
  • 4
  • 0
  • 0
  • 0
  • 1
  • 1.2
  • 420
  • 0
  • 161

Experimental Properties

  • 0.82090
  • 161.39000
  • 1.734
  • 750.9±60.0 °C at 760 mmHg
  • 224-2280C (dec)
  • 0.0±2.6 mmHg at 25°C
  • 407.9±32.9 °C
  • 1.6±0.1 g/cm3

Sancycline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003AWO-250mg
Sancycline
808-26-4 97%
250mg
$210.00 2024-04-21
A2B Chem LLC
AB53304-5mg
Sancycline
808-26-4 ≥98%
5mg
$29.00 2024-04-19
Aaron
AR003B50-5mg
Sancycline
808-26-4 97%
5mg
$92.00
abcr
AB587070-250mg
Sancycline, 98%; .
808-26-4 98%
250mg
€188.10
Chemenu
CM343967-250mg
(4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
808-26-4 95%+
250mg
$258 2022-06-10
ChemScence
CS-5602-5mg
Sancycline
808-26-4 99.12%
5mg
$88.0 2022-04-26
eNovation Chemicals LLC
D408825-10g
Sancycline HCl salt
808-26-4 98%
10g
$685 2022-09-07
Frontier Specialty Chemicals
S14846-1 g
Sancycline
808-26-4
1g
$ 558.00 2022-11-04
MedChemExpress
HY-17466-10mM*1mLinDMSO
Sancycline
808-26-4 99.12%
10mM*1mLinDMSO
¥970 2022-03-28
S e l l e c k ZHONG GUO
S5859-5mg
Sancycline
808-26-4 99.55%
5mg
¥876.72 2023-09-15

Sancycline Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  6 h, 40 °C
Reference
Synthesis and neuroprotective activity of novel C4, C7 derivatives in tetracycline series
Zhou, Zhan-yun; et al, Journal of Chinese Pharmaceutical Sciences, 2004, 13(3), 217-220

Sancycline Raw materials

Sancycline Preparation Products

Sancycline Suppliers

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:808-26-4)
ZHANG LI
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jiangxi Revere Biotechnology Co.,Ltd
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(CAS:808-26-4)
SONG JING LI
13297917155
sqm@ruiweier.cn
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:808-26-4)
TANG SI LEI
15026964105
2881489226@qq.com
SHAO XING XIE CHUANG HUA GONG JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:808-26-4)
SHEN XIAN SHENG
13616743729
2660273763@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:808-26-4)
A LA DING
anhua.mao@aladdin-e.com

Sancycline Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:808-26-4)Sancycline
A864642
99%
100mg
692.0